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Compound of Interest

Compound Name: Biotin-PEG3-OH

Cat. No.: B7840604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for Biotin-
PEG3-OH. Due to the limited availability of a dedicated Safety Data Sheet (SDS) for this
specific compound, this guide synthesizes information from various sources, including SDS for
structurally similar molecules, safety assessments of its core components (biotin and
polyethylene glycol), and general toxicological principles. It is intended to inform researchers
and professionals in drug development on the safe handling, potential hazards, and relevant
biological context of Biotin-PEG3-OH.

Core Safety & Physicochemical Data

The following tables summarize the key quantitative data available for Biotin-PEG3-OH and its

components.

Table 1: Physicochemical Properties of Biotin-PEG3-OH

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7840604?utm_src=pdf-interest
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7840604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
N-(2-(2-(2-
hydroxyethoxy)ethoxy)ethyl)-5-

Chemical Name ((3aS,4S,6aR)-2- DC Chemicals

oxohexahydro-1H-thieno[3,4-

d]imidazol-4-yl)pentanamide

Synonyms Biotin-PEG3-alcohol DC Chemicals
CAS Number 289714-02-9 Lumiprobe[1]
Molecular Formula C16H29N305S BroadPharm[2]
Molecular Weight 375.48 g/mol PurePEG]3]
Appearance White solid Lumiprobe[1]
Solubility Soluble in water, DMSO, and BroadPharm(2]
DMF
Storage Conditions -20°C in the dark, desiccated Lumiprobe

Table 2: Summary of Toxicological Data (Extrapolated)
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Classification &
Hazard . Source & Context
Precautionary Statements

GHS Category 4: Harmful if

swallowed (H302). P264:

Wash skin thoroughly after

handling. P270: Do not eat,

drink or smoke when using this  MSDS for Biotin-PEG3-alcohol
product. P301 + P312: IF (DC Chemicals)
SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

Acute Oral Toxicity

mouth.

Not classified as a skin irritant.
Based on safety assessments

Skin Corrosion/Irritation Prolonged contact may cause o
of biotin and PEGs.

non-allergic contact dermatitis.

) o May cause eye irritation in Inferred from data on Biotin-
Serious Eye Damage/Irritation T ] o
susceptible individuals. PEG3-Amine and biotin.

GHS Category 1: Very toxic to

aquatic life with long lasting

effects (H410). P273: Avoid

release to the environment. MSDS for Biotin-PEG3-alcohol
P391: Collect spillage. P501: (DC Chemicals)

Dispose of contents/container

Aquatic Hazard

to an approved waste disposal
plant.

Experimental Protocols

While specific experimental safety studies on Biotin-PEG3-OH are not publicly available, the
following is a representative protocol for an in vitro cytotoxicity assay, a fundamental test for
assessing the potential toxicity of a new chemical entity. This protocol is based on standard
methodologies for similar compounds.

Protocol: In Vitro Cytotoxicity Assessment using MTT Assay
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. Cell Culture:

Culture a relevant cell line (e.g., HeLa, HepG2, or a cell line specific to the intended
application) in appropriate media supplemented with fetal bovine serum and antibiotics.

Maintain cells in a humidified incubator at 37°C with 5% CQO2.

. Seeding:

Harvest cells using trypsinization and perform a cell count.

Seed the cells into a 96-well plate at a density of 1 x 10”4 cells per well and incubate for 24
hours to allow for cell attachment.

. Treatment:

Prepare a stock solution of Biotin-PEG3-OH in a suitable solvent (e.g., sterile PBS or
DMSO).

Prepare serial dilutions of the Biotin-PEG3-OH stock solution in cell culture media to
achieve the desired final concentrations.

Remove the old media from the 96-well plate and add 100 pL of the media containing the
different concentrations of Biotin-PEG3-OH to the respective wells. Include a vehicle control
(media with the solvent) and a positive control (a known cytotoxic agent).

. Incubation:

Incubate the plate for 24, 48, or 72 hours.

. MTT Assay:

After the incubation period, add 10 pL of MTT solution (5 mg/mL in PBS) to each well and
incubate for 4 hours at 37°C.

After incubation, add 100 pL of solubilization solution (e.g., DMSO or a solution of 10% SDS
in 0.01 M HCI) to each well to dissolve the formazan crystals.
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o Gently pipette to ensure complete dissolution.
6. Data Analysis:
e Measure the absorbance of each well at 570 nm using a microplate reader.

o Calculate the percentage of cell viability for each concentration compared to the vehicle
control.

» Plot the cell viability against the concentration of Biotin-PEG3-OH to determine the IC50
value (the concentration at which 50% of cell growth is inhibited).

Visualization of Relevant Pathways and Workflows

The following diagrams illustrate a general workflow for chemical safety assessment and the
well-established biological interaction of biotin.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7840604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Chemical Safety Assessment
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Caption: A generalized workflow for assessing the safety of a new chemical entity.
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Biotin-Avidin/Streptavidin Interaction
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Caption: The high-affinity interaction between biotin and avidin/streptavidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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